Methyl[(4-methylcyclohexyl)methyl]amine

• IUPAC Name: N-methyl-1-(4-methylcyclohexyl)methanamine
• InChI: InChI=1S/C9H19N/c1-8-3-5-9(6-4-8)7-10-2/h8-10H,3-7H2,1-2H3
• InChI Key: YOWDIFFRPQPISZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)CNC
• Molecular Formula: C9H19N
• Molecular Weight: 141.25 g/mol

Description

Methyl[(4-methylcyclohexyl)methyl]amine is a chemical compound with the CAS Number: 1342108-55-7. It has a molecular weight of 141.26. The IUPAC name for this compound is N-methyl (4-methylcyclohexyl)methanamine. The compound is usually in liquid form.

Molecular Structure Analysis

The InChI code for Methyl[(4-methylcyclohexyl)methyl]amine is 1S/C9H19N/c1-8-3-5-9(6-4-8)7-10-2/h8-10H,3-7H2,1-2H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

Methyl[(4-methylcyclohexyl)methyl]amine is a liquid at room temperature. It has a molecular weight of 141.26. It’s stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Determination in Body Fluids

Methyl[(4-methylcyclohexyl)methyl]amine, also referred to as methyl-CCNU, can be determined in body fluids using specific analytical methods. Caddy and Idowu (1984) describe a process for its determination in urine or plasma, involving extraction with diethyl ether and quantification by gas chromatography after derivative formation (Caddy & Idowu, 1984).

Synthesis and Functionalization

The synthesis and functionalization of N-methyl- and N-alkylamines, which include compounds like Methyl[(4-methylcyclohexyl)methyl]amine, are essential in both academic research and industrial production. Senthamarai et al. (2018) discuss the development of convenient and cost-effective methods for these processes using earth-abundant metal-based catalysts (Senthamarai et al., 2018).

N-Methylation Using CO2

N-methylation of amines, a key process in the synthesis of compounds like Methyl[(4-methylcyclohexyl)methyl]amine, can be efficiently performed using CO2 and specific catalysts. Santoro et al. (2015) highlight a methodology that is compatible with aromatic and aliphatic primary and secondary amines (Santoro et al., 2015).

Methylation with Dialkyl Carbonates

The methylation of secondary amines, utilizing dimethyl carbonate or diethyl carbonate as the C1 source, is another relevant process. Zheng, Darcel, and Sortais (2014) discuss this method under the catalysis of iron complexes with N-heterocyclic carbene ligand, which is pertinent to the synthesis of Methyl[(4-methylcyclohexyl)methyl]amine (Zheng, Darcel, & Sortais, 2014).

Catalysis in N-Methylation

Exploring catalysts for N-methylation, Zhang, Jiang, and Fei (2019) demonstrate a metal-organic framework that catalyzes N-methylation of amines using 1 atm CO2 and phenylsilane under ambient conditions. This research is significant for the synthesis of compounds like Methyl[(4-methylcyclohexyl)methyl]amine (Zhang, Jiang, & Fei, 2019).

Safety and Hazards

The safety data sheet (SDS) for Methyl[(4-methylcyclohexyl)methyl]amine should be referred to for comprehensive safety and hazard information. As a general rule, it should be handled with care, using appropriate personal protective equipment, and stored properly to ensure safety.